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Compound of Interest

Compound Name: 2-Methoxybenzyl chloride

Cat. No.: B043206 Get Quote

Essential Safety and Handling Guide for 2-
Methoxybenzyl Chloride
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methoxybenzyl chloride in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Methoxybenzyl chloride

Synonyms: o-Anisoyl chloride

Molecular Formula: CH₃OC₆H₄COCl

CAS Number: 21615-34-9

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methoxybenzyl chloride and its analogs are classified as corrosive and can cause severe

skin burns and eye damage.[1] Vapors may cause severe irritation to the respiratory tract.[2] It

is essential to use appropriate personal protective equipment (PPE) to minimize exposure.
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Summary of Required PPE:

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield that complies with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3]

Protects against splashes and

vapors that can cause severe

eye irritation and burns.[2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber,

neoprene) and a lab coat or

chemical-resistant apron.[2][4]

Prevents skin contact which

can cause severe burns.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK) should

be used if ventilation is

inadequate or if exposure

limits are exceeded.[5]

Protects against inhalation of

vapors which can cause

respiratory tract irritation and

chemical burns.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and ensure the

stability of the chemical.

Step-by-Step Handling Protocol:

Preparation: Ensure that a safety shower and eyewash station are readily accessible and in

good working order.[3]

Ventilation: Always handle 2-Methoxybenzyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[2]
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Dispensing: When transferring the chemical, use caution to avoid splashing. Use

appropriate, corrosion-resistant tools.

Personal Hygiene: Wash hands thoroughly after handling the chemical.[2]

Contaminated Clothing: Remove and wash contaminated clothing before reuse. Discard

contaminated shoes.[2]

Storage Requirements:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong bases, alcohols, and oxidizing agents.[2][3]

Keep the container tightly closed and protected from moisture.[2]

Store in a designated corrosives area, and for long-term storage, refrigeration (approximately

4°C) is recommended.[2]

Do not store in metal containers.[2]

Disposal Plan
Proper disposal of 2-Methoxybenzyl chloride and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Container Management: Do not dispose of the chemical in drains or sewers.[6] Collect all

waste in a designated, properly labeled, and sealed container.

Spill Residue: Absorb any spills with an inert material such as dry sand or earth and place it

into a chemical waste container.[2]

Professional Disposal: Dispose of the chemical waste through a licensed and approved

waste disposal company.[6]

Packaging Disposal: Contaminated packaging should be triple-rinsed and disposed of as

hazardous waste or reconditioned by a licensed professional.[6]
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Experimental Workflow
The following diagram illustrates a typical workflow for an experiment involving 2-
Methoxybenzyl chloride.
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Caption: Experimental workflow for handling 2-Methoxybenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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